Cas no 53965-14-3 (Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl-)

Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl- structure
53965-14-3 structure
Product Name:Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl-
CAS No:53965-14-3
MF:C31H48N4O2
MW:508.738428115845
CID:355970
PubChem ID:14889117
Update Time:2025-04-19

Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl-
    • 7,8,10-trimethyl-3-octadecylbenzo[g]pteridine-2,4-dione
    • 53965-14-3
    • DTXSID30565016
    • 7,8,10-Trimethyl-3-octadecylbenzo[g]pteridine-2,4(3H,10H)-dione
    • Inchi: 1S/C31H48N4O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-35-30(36)28-29(33-31(35)37)34(4)27-23-25(3)24(2)22-26(27)32-28/h22-23H,5-21H2,1-4H3
    • InChI Key: XUBSUTYFIKCLNC-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NC(N1CCCCCCCCCCCCCCCCCC)=O)N(C)C1C=C(C)C(C)=CC=1N=2

Computed Properties

  • Exact Mass: 508.37804
  • Monoisotopic Mass: 508.37772679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 17
  • Complexity: 792
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.3
  • Topological Polar Surface Area: 65.3Ų

Experimental Properties

  • PSA: 65.34
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